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Compound of Interest

Compound Name: GLX351322

Cat. No.: B1671677 Get Quote

For research use only. Not for human or veterinary use.

This document provides essential safety and logistical information for the proper disposal of

GLX351322, a potent and selective inhibitor of NADPH oxidase 4 (NOX4). Adherence to these

procedures is critical to ensure personnel safety and environmental compliance. Researchers,

scientists, and drug development professionals should consult their institution's specific safety

protocols and the official Safety Data Sheet (SDS) before handling and disposal.

Chemical and Physical Properties
A summary of the key properties of GLX351322 is provided below. This information is essential

for understanding the handling and disposal requirements.
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Property Value

CAS Number 835598-94-2[1]

Molecular Formula C21H25N3O5S[1]

Molecular Weight 431.51 g/mol [1]

Appearance Solid powder

Storage
Short term (days to weeks) at 0 - 4°C; Long

term (months to years) at -20°C[1]

Solubility Soluble in DMSO[2]

Disposal Procedures
The disposal of GLX351322 and its containers must be conducted in accordance with all

applicable federal, state, and local regulations. The following steps provide a general guideline

for proper disposal.

Step 1: Personal Protective Equipment (PPE)
Before handling GLX351322 for disposal, all personnel must be equipped with the appropriate

personal protective equipment (PPE). This includes, but is not limited to:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat or other protective clothing.

Step 2: Waste Characterization and Segregation
Unused GLX351322 should be treated as chemical waste. It is crucial to prevent the mixing of

this compound with incompatible waste streams.

Solid Waste: Collect any solid GLX351322 in a clearly labeled, sealed container.
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Liquid Waste: Solutions containing GLX351322, such as those prepared in DMSO, should

be collected in a designated, leak-proof container for chemical waste.

Contaminated Materials: Any materials that have come into contact with GLX351322, such

as pipette tips, weighing paper, and empty vials, should be considered contaminated and

disposed of as chemical waste.

Step 3: Inactivation (If Applicable)
Consult your institution's chemical safety office for guidance on any potential inactivation or

neutralization procedures that may be required before disposal. Do not attempt to neutralize or

inactivate the chemical without specific, approved protocols.

Step 4: Packaging and Labeling
All waste containers must be properly packaged and labeled to ensure safe handling and

disposal.

Container: Use a robust, sealed container appropriate for chemical waste.

Labeling: The label should clearly state "Hazardous Waste" and include the full chemical

name (GLX351322), the CAS number (835598-94-2), and any known hazards.

Step 5: Final Disposal
Arrange for the collection and disposal of the chemical waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal contractor.

Do not dispose of GLX351322 down the drain or in regular trash.

Experimental Workflow for Disposal
The following diagram illustrates the general workflow for the proper disposal of GLX351322.
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GLX351322 Disposal Workflow

Signaling Pathway Context
GLX351322 is an inhibitor of NADPH oxidase 4 (NOX4), which is involved in the production of

reactive oxygen species (ROS).[2][3][4] Understanding the pathway it inhibits can provide

context for its biological activity and the importance of proper handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1671677?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671677?utm_src=pdf-body
https://www.benchchem.com/product/b1671677?utm_src=pdf-body
https://www.selleckchem.com/products/glx351322.html
https://www.medchemexpress.com/GLX351322.html
https://www.glpbio.com/glx351322.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NADPH

NOX4O2 H2O2 (ROS) Downstream Signaling
(e.g., MAPK, NF-κB)

GLX351322

Click to download full resolution via product page

Inhibitory Action of GLX351322 on the NOX4 Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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